Cas no 2034231-13-3 (N1-(3-chloro-4-methylphenyl)-N2-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide)

• Product Name: N1-(3-chloro-4-methylphenyl)-N2-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide
• CAS No: 2034231-13-3
• MF: C₁₉H₂₁ClFN₅O₂
• MW: 405.853746175766
• CID: 5549182
• PubChem ID: 91814163
• Update Time: 2025-06-11

N1-(3-chloro-4-methylphenyl)-N2-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide Chemical and Physical Properties

Names and Identifiers

• 2034231-13-3
• AKOS026688550
• N1-(3-chloro-4-methylphenyl)-N2-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide
• N'-(3-chloro-4-methylphenyl)-N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}ethanediamide
• F6454-1476
• N'-(3-chloro-4-methylphenyl)-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]oxamide

• Inchi： 1S/C19H21ClFN5O2/c1-12-2-3-15(8-16(12)20)25-18(28)17(27)22-9-13-4-6-26(7-5-13)19-23-10-14(21)11-24-19/h2-3,8,10-11,13H,4-7,9H2,1H3,(H,22,27)(H,25,28)
• InChI Key： XDSHHNBSBZLRII-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)NC(C(NCC1CCN(C2N=CC(=CN=2)F)CC1)=O)=O

Computed Properties

• Exact Mass: 405.1367808g/mol
• Monoisotopic Mass: 405.1367808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N1-(3-chloro-4-methylphenyl)-N2-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide

Comprehensive Overview of N1-(3-chloro-4-methylphenyl)-N2-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide (CAS No. 2034231-13-3)

The compound N1-(3-chloro-4-methylphenyl)-N2-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide, identified by its CAS number 2034231-13-3, represents a sophisticated small molecule with significant potential in pharmaceutical research. This oxalamide derivative features a unique structural framework combining a 3-chloro-4-methylphenyl moiety and a 5-fluoropyrimidin-2-yl group linked via a piperidin-4-ylmethyl bridge. Such architecture suggests promising interactions with biological targets, making it a subject of growing interest in drug discovery pipelines.

Recent trends in medicinal chemistry highlight the demand for fluorinated heterocycles like the 5-fluoropyrimidine unit in this compound, as they often enhance metabolic stability and binding affinity. Researchers are particularly intrigued by its potential applications in modulating protein-protein interactions (PPIs) or kinase inhibition—areas dominating current cancer therapeutics and immunology research. The presence of both chloro and fluoro substituents may contribute to optimized pharmacokinetic profiles, a hot topic in ADME optimization discussions.

From a synthetic chemistry perspective, the piperidin-4-ylmethyl spacer in CAS 2034231-13-3 offers conformational flexibility, a feature increasingly valued in fragment-based drug design. Computational studies suggest this compound could serve as a versatile scaffold for developing selective enzyme inhibitors, aligning with industry efforts to address drug resistance challenges. Its oxalamide core further provides hydrogen-bonding capabilities critical for target engagement—a key consideration in modern structure-activity relationship (SAR) analyses.

The pharmacological relevance of N1-(3-chloro-4-methylphenyl)-N2-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide extends to its potential as a preclinical candidate. With the pharmaceutical industry's shift toward targeted therapies, this compound's dual-functional structure positions it well for evaluation in precision medicine applications. Analytical chemists emphasize its distinct HPLC fingerprint and mass spectrometry characteristics, which facilitate quality control during development—a crucial aspect given increasing regulatory scrutiny on impurity profiling.

Environmental considerations surrounding halogenated compounds have spurred innovation in green chemistry approaches for analogs of 2034231-13-3. Recent publications discuss sustainable synthetic routes that minimize hazardous byproducts while maintaining the bioisosteric efficiency of the fluoropyrimidine component. This aligns with growing investor interest in ESG-compliant drug development, where molecular design incorporates both efficacy and environmental impact assessments.

Patent landscapes reveal competitive activity around piperidine-containing oxalamides, with 2034231-13-3 representing a strategic intellectual property opportunity. Its structural novelty meets the demand for new chemical entities (NCEs) that can circumvent existing patent thickets—a frequent search topic among pharma IP specialists. The compound's chiral centers additionally present opportunities for developing enantiomerically pure therapeutics, addressing the industry's focus on stereoselective synthesis.

In biological systems, preliminary data suggests the 3-chloro-4-methylphenyl segment may influence cell membrane permeability, while the fluoropyrimidine moiety could participate in nucleic acid mimicry—mechanisms currently explored in antiviral research. These attributes make CAS 2034231-13-3 relevant to pandemic preparedness research, though thorough toxicity screening remains essential before clinical translation.

The crystallization behavior of N1-(3-chloro-4-methylphenyl)-N2-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide has drawn attention from pharmaceutical materials scientists studying polymorphism. Its thermal stability profiles and solvate formation tendencies impact formulation strategies—critical considerations for oral bioavailability enhancement, a persistent challenge in drug delivery optimization.

Emerging analytical techniques like cryo-EM and AI-powered molecular docking are being applied to study 2034231-13-3's target interactions, reflecting the integration of digital chemistry tools in modern research. These approaches address frequent queries about computational prediction accuracy in drug discovery forums, demonstrating how traditional synthetic chemistry intersects with machine learning applications.

As the pharmaceutical landscape evolves toward personalized therapeutics, the structural versatility of CAS 2034231-13-3 makes it a compelling case study for medicinal chemistry education. Its design encapsulates multiple contemporary principles: halogen bonding strategies, conformational restriction tactics, and privileged structure utilization—all frequently searched topics in chemistry e-learning platforms.